(2-(4-(Dihexylamino)-2-methylbenzylidene)benzo(b)thien-3(2H)-ylidene)malononitrile S,S-dioxide
(2-(4-(Dihexylamino)-2-methylbenzylidene)benzo(b)thien-3(2H)-ylidene)malononitrile S,S-dioxide
Brand Name:
Vulcanchem
CAS No.:
104137-27-1
VCID:
VC0022928
InChI:
InChI=1S/C31H39N3O2S/c1-4-6-8-12-18-34(19-13-9-7-5-2)27-17-16-25(24(3)20-27)21-30-31(26(22-32)23-33)28-14-10-11-15-29(28)37(30,35)36/h10-11,14-17,20-21,35-36H,4-9,12-13,18-19H2,1-3H3/p-2/b30-21-
SMILES:
CCCCCCN(CCCCCC)C1=CC(=C(C=C1)C=C2C(=C(C#N)C#N)C3=CC=CC=C3S2([O-])[O-])C
Molecular Formula:
C31H37N3O2S-2
Molecular Weight:
515.7 g/mol
(2-(4-(Dihexylamino)-2-methylbenzylidene)benzo(b)thien-3(2H)-ylidene)malononitrile S,S-dioxide
CAS No.: 104137-27-1
Main Products
VCID: VC0022928
Molecular Formula: C31H37N3O2S-2
Molecular Weight: 515.7 g/mol
| CAS No. | 104137-27-1 |
|---|---|
| Product Name | (2-(4-(Dihexylamino)-2-methylbenzylidene)benzo(b)thien-3(2H)-ylidene)malononitrile S,S-dioxide |
| Molecular Formula | C31H37N3O2S-2 |
| Molecular Weight | 515.7 g/mol |
| IUPAC Name | 2-[(2Z)-2-[[4-(dihexylamino)-2-methylphenyl]methylidene]-1,1-dioxido-1-benzothiophen-3-ylidene]propanedinitrile |
| Standard InChI | InChI=1S/C31H39N3O2S/c1-4-6-8-12-18-34(19-13-9-7-5-2)27-17-16-25(24(3)20-27)21-30-31(26(22-32)23-33)28-14-10-11-15-29(28)37(30,35)36/h10-11,14-17,20-21,35-36H,4-9,12-13,18-19H2,1-3H3/p-2/b30-21- |
| Standard InChIKey | PKTFYZSGZNKQIM-OFWBYEQRSA-L |
| Isomeric SMILES | CCCCCCN(CCCCCC)C1=CC(=C(C=C1)/C=C\2/C(=C(C#N)C#N)C3=CC=CC=C3S2([O-])[O-])C |
| SMILES | CCCCCCN(CCCCCC)C1=CC(=C(C=C1)C=C2C(=C(C#N)C#N)C3=CC=CC=C3S2([O-])[O-])C |
| Canonical SMILES | CCCCCCN(CCCCCC)C1=CC(=C(C=C1)C=C2C(=C(C#N)C#N)C3=CC=CC=C3S2([O-])[O-])C |
| PubChem Compound | 6441367 |
| Last Modified | Nov 11 2021 |
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